Cas no 1289035-27-3 (2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl-)

• Product Name: 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl-
• CAS No: 1289035-27-3
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 6636195
• PubChem ID: 131285789
• Update Time: 2026-03-12

2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl-
• 1289035-27-3
• F81878
• MFCD29123848
• 5-bromo-4-ethylpyridine-2-carbaldehyde
• SCHEMBL21358365
• 5-Bromo-4-ethylpicolinaldehyde

• Inchi： 1S/C8H8BrNO/c1-2-6-3-7(5-11)10-4-8(6)9/h3-5H,2H2,1H3
• InChI Key： WVCOOUIQGYEDNU-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC=C(Br)C(CC)=C1

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.493±0.06 g/cm3(Predicted)
• Boiling Point: 276.8±40.0 °C(Predicted)
• pka: 2.09±0.10(Predicted)

Additional information on 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl-

Introduction to 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl- (CAS No: 1289035-27-3)

2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl-, identified by the Chemical Abstracts Service Number (CAS No) 1289035-27-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine derivative family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The presence of both aldehyde and bromo substituents in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl- consists of a pyridine ring substituted with an aldehyde group at the 2-position, an ethyl group at the 4-position, and a bromine atom at the 5-position. This specific arrangement of functional groups enhances its utility in various chemical transformations, including condensation reactions, nucleophilic additions, and cross-coupling reactions. Such transformations are pivotal in constructing complex molecular architectures essential for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives, due to their structural versatility and biological relevance, have emerged as key scaffolds in medicinal chemistry. The compound 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl-, with its distinct substituents, has been explored as a potential building block for designing molecules with enhanced pharmacological properties.

One of the most compelling applications of 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl- is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By leveraging the aldehyde group for Schiff base formation and the bromine atom for metal coordination or further functionalization, researchers have been able to develop novel kinase inhibitors with improved selectivity and potency. Several studies have demonstrated the efficacy of pyridine-based inhibitors in preclinical models, highlighting their therapeutic potential.

Another area where 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl- has shown promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of new antimicrobial compounds. Pyridine derivatives have exhibited broad-spectrum antimicrobial activity by interfering with essential bacterial processes such as DNA replication and protein synthesis. The unique combination of functional groups in 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl- allows for fine-tuning its antimicrobial properties through structural modifications.

The synthesis of 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl- typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include bromination of ethyl-substituted pyridine followed by formylation at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In conclusion, 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl- (CAS No: 1289035-27-3) is a versatile and highly functional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for constructing complex molecules with therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like 2-Pyridinecarboxaldehyde, 5-bromo-4-ethyl- are expected to play a pivotal role in addressing unmet medical needs.